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Compound of Interest
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Cat. No.: B132322 Get Quote

An In-depth Technical Guide to the Chemical Properties and Structure of Pretilachlor

Introduction
Pretilachlor is a selective, pre-emergence herbicide belonging to the chloroacetamide class of

chemicals.[1][2] It is widely utilized in agriculture, particularly in wet-seeded rice cultivation, for

the control of annual grasses, sedges, and some broadleaf weeds.[1][3][4] Developed by Ciba-

Geigy (now Syngenta), Pretilachlor acts primarily by inhibiting cell division and the synthesis

of very-long-chain fatty acids in target weed species. This guide provides a comprehensive

overview of the chemical and physical properties, structure, mechanism of action, and relevant

experimental protocols for Pretilachlor, intended for researchers, scientists, and professionals

in drug development and crop protection.

Chemical Structure and Identification
Pretilachlor is chemically known as 2-chloro-N-(2,6-diethylphenyl)-N-(2-

propoxyethyl)acetamide. Its structure is characterized by a chloroacetamide moiety linked to a

substituted aniline ring.

Caption: Chemical structure of Pretilachlor.

Table 1: Chemical Identifiers for Pretilachlor
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Identifier Value Reference(s)

IUPAC Name
2-chloro-N-(2,6-diethylphenyl)-

N-(2-propoxyethyl)acetamide

CAS Name
2-chloro-N-(2,6-diethylphenyl)-

N-(2-propoxyethyl)acetamide

CAS Number 51218-49-6

Molecular Formula C₁₇H₂₆ClNO₂

Molecular Weight 311.85 g/mol

InChI Key
YLPGTOIOYRQOHV-

UHFFFAOYSA-N

Synonyms

Solnet, Rifit, 2-Chloro-2′,6′-

diethyl-N-(2-

propoxyethyl)acetanilide

Physicochemical Properties
Pretilachlor is a colorless to pale yellow liquid under standard conditions. Its physicochemical

properties are summarized in the table below.

Table 2: Physicochemical Properties of Pretilachlor
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Property Value Reference(s)

Appearance Colorless to light yellow liquid

Melting Point 25 °C

Boiling Point 135 °C at 0.001 mmHg

Density 1.076 g/cm³ at 20 °C

Vapor Pressure 0.133 mPa at 20 °C

Water Solubility 50 mg/L at 20 °C

logP (Octanol/Water Partition

Coefficient)
4.08

Henry's Law Constant 8.1 × 10⁻⁴ Pa m³ mol⁻¹

Flash Point 129 °C

Stability

Relatively stable to hydrolysis

(DT₅₀ >200 days at pH 1-9,

20°C)

Mechanism of Action
Pretilachlor's herbicidal activity stems from its ability to inhibit the synthesis of very-long-chain

fatty acids (VLCFAs) in susceptible plants. This is achieved through the inhibition of the

enzyme acetyl-CoA carboxylase (ACCase), which is a critical component in the fatty acid

synthesis pathway. By disrupting the production of essential fatty acids, Pretilachlor interferes

with the formation of cell membranes and other lipid-containing structures, leading to the

inhibition of cell division and ultimately, plant death. The herbicide is primarily absorbed by the

germinating shoots (hypocotyls, mesocotyls, and coleoptiles) and, to a lesser extent, by the

roots.
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Caption: Mechanism of action of Pretilachlor.
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Experimental Protocols
Synthesis of Pretilachlor
A common synthetic route for Pretilachlor involves a multi-step process starting from 2,6-

diethylaniline. One method involves the reaction of 2,6-diethylaniline with chloroethyl propyl

ether to form an intermediate, which is then acylated with chloroacetyl chloride. An alternative

"one-pot" synthesis has also been developed to improve efficiency.

Starting Materials:
- 2,6-diethylaniline

- Strong Base
- Chloroethyl propyl ether

Reaction with Strong Base
(e.g., Sodium Hydride)

in aprotic solvent
Amino Sodium Salt Reaction with

Chloroethyl propyl ether 2,6-diethyl-N-(2-propoxyethyl)aniline Acylation with
Chloroacetyl chloride Pretilachlor

Click to download full resolution via product page

Caption: A generalized workflow for the synthesis of Pretilachlor.

Detailed Protocol for One-Pot Synthesis:

Formation of Amino Sodium Salt: In a three-necked flask equipped with a stirrer,

thermometer, and condenser, add 1.0 mole of 2,6-diethylaniline and 100 mL of toluene.

Slowly add 1.0 mole of sodium hydride.

Alkylation: Once the initial reaction subsides, add 1.0 mole of chloroethyl propyl ether

dropwise. Heat the reaction mixture to 120°C for 2 hours.

Acylation: Cool the reaction mixture and then add 1.0 mole of chloroacetyl chloride dropwise.

Continue the reaction at 100°C for 4 hours.

Work-up and Purification: After cooling to room temperature, add 200 mL of water and stir.

Separate the organic layer, wash it twice with saturated brine, and dry it over anhydrous

sodium sulfate. The solvent is then removed under reduced pressure to yield Pretilachlor.

Analytical Determination of Pretilachlor Residues
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Several analytical methods are available for the quantification of Pretilachlor in environmental

and biological matrices. High-Performance Liquid Chromatography (HPLC) and Gas

Chromatography (GC) coupled with Mass Spectrometry (GC-MS) are commonly employed

techniques.

Sample Collection
(Soil, Rice Plants)

Matrix Solid-Phase Dispersion (MSPD)
or Solvent Extraction

Sample Cleanup
(e.g., Solid-Phase Extraction)

Instrumental Analysis
(HPLC, GC-MS, CE-ECL)

Data Analysis and
Quantification

Click to download full resolution via product page
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Caption: General workflow for the analysis of Pretilachlor residues.

Detailed Protocol for HPLC Analysis:

Sample Preparation (Rice Shoots): Homogenize 2g of powdered rice shoots (frozen in liquid

nitrogen) with 20 mL of a methanol-water solution (4:1 v/v) for 3 minutes.

Extraction: Centrifuge the mixture for 15 minutes at 5000 rpm. The supernatant is collected

for analysis.

HPLC Conditions:

Column: 150-mm x 4.6-mm column with 3-µm reversed-phase C18 particles.

Mobile Phase: A 1:1 ratio of acetonitrile and phosphoric acid (pH 2.2).

Detection: UV-visible detector at 220 nm.

Limit of Detection: 5 ng.

Spectroscopic Data
While a comprehensive public database of Pretilachlor's NMR and IR spectra is not readily

available, these techniques are fundamental for its structural elucidation and confirmation.

¹H NMR Spectroscopy: The proton NMR spectrum of Pretilachlor would be expected to

show characteristic signals for the aromatic protons of the diethylphenyl group, the

methylene and methyl protons of the ethyl and propoxyethyl groups, and the methylene

protons of the chloroacetyl moiety.

¹³C NMR Spectroscopy: The carbon NMR spectrum would provide signals corresponding to

all the unique carbon atoms in the molecule, including the carbonyl carbon of the amide

group and the carbons of the aromatic ring and aliphatic chains.

Mass Spectrometry (MS): Electron ionization mass spectrometry would show the molecular

ion peak and characteristic fragmentation patterns, which can be used for identification and

quantification.
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Infrared (IR) Spectroscopy: The IR spectrum would exhibit characteristic absorption bands

for the C=O stretching of the amide group, C-Cl stretching, C-O-C stretching of the ether

linkage, and C-H stretching of the aromatic and aliphatic groups.

Conclusion
Pretilachlor remains an important herbicide for weed management in rice cultivation. Its

efficacy is derived from its specific mode of action, inhibiting VLCFA synthesis. A thorough

understanding of its chemical and physical properties, as detailed in this guide, is essential for

its safe and effective use, for the development of new analytical methods, and for assessing its

environmental fate. The provided experimental protocols for synthesis and analysis serve as a

valuable resource for researchers in the fields of agricultural science, environmental chemistry,

and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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